7-Bromo-2-(methylsulfonyl)-4-(methylthio)imidazo[2,1-f][1,2,4]triazine

Specification

• Molecular Formula: C7H7BrN4O2S2
• Molecular Weight: 323.2 g/mol
• IUPAC Name: 7-bromo-4-methylsulfanyl-2-methylsulfonylimidazo[2,1-f][1,2,4]triazine
• Standard InChI: InChI=1S/C7H7BrN4O2S2/c1-15-6-5-9-3-4(8)12(5)11-7(10-6)16(2,13)14/h3H,1-2H3
• Standard InChI Key: DGSVYLKYGUUEMW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NN2C1=NC=C2Br)S(=O)(=O)C

Introduction

7-Bromo-2-(methylsulfonyl)-4-(methylthio)imidazo[2,1-f]124triazine is a complex organic compound with a molecular structure that combines imidazole and triazine rings. This compound is of interest in chemical and pharmaceutical research due to its unique structural features and potential biological activities. The compound's chemical properties, synthesis methods, and biological evaluations are crucial for understanding its applications and limitations.

Synthesis and Preparation

The synthesis of 7-Bromo-2-(methylsulfonyl)-4-(methylthio)imidazo[2,1-f]triazine typically involves multi-step reactions that form the imidazole and triazine rings and introduce the bromo, methylsulfonyl, and methylthio groups. The exact synthesis protocol may vary depending on the starting materials and desired purity.

Biological Activity

While specific biological activity data for 7-Bromo-2-(methylsulfonyl)-4-(methylthio)imidazo[2,1-f]triazine are not detailed in the available sources, compounds with similar structures are often evaluated for their antimicrobial, anticancer, and other pharmacological activities. For instance, related triazine and imidazole derivatives have shown promise in inhibiting microbial growth and cancer cell proliferation.

Data Tables

Given the limited specific data available for 7-Bromo-2-(methylsulfonyl)-4-(methylthio)imidazo[2,1-f]triazine, the following table provides general information on related compounds:

Compound	Molecular Weight	CAS Number	Biological Activity
7-Bromo-2,4-bis(methylsulfanyl)imidazo[2,1-f]triazine	291.19	1062135-87-8	Potential antimicrobial and anticancer activities
7-Bromo-2-(methylsulfonyl)-4-(methylthio)imidazo[2,1-f]triazine	323.19 (related)	Not specified	Potential therapeutic applications